
Safety and Handling of 2-Methylcyclooctanone:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylcyclooctanone

Cat. No.: B075978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Methylcyclooctanone. Due to the limited availability of specific experimental data for this

compound, this document incorporates information from global harmonized system (GHS)

classifications and data from structurally related cyclic ketones to provide the most robust

safety guidance possible.

Hazard Identification and Classification
2-Methylcyclooctanone is classified as a hazardous substance. The primary hazards are

acute oral toxicity and serious eye irritation.[1]

Table 1: GHS Classification for 2-Methylcyclooctanone[1]

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation

Pictogram:

alt text
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Signal Word: Warning

Physical and Chemical Properties
Specific experimental data on the physical and chemical properties of 2-Methylcyclooctanone
are not readily available. The following table summarizes computed data and information for

structurally similar compounds.

Table 2: Physical and Chemical Properties of 2-Methylcyclooctanone and Related

Compounds

Property
2-
Methylcyclooctano
ne

2-
Methylcyclopentan
one

2-
Methylcyclohexano
ne

Molecular Formula C9H16O[1] C6H10O C7H12O[2]

Molecular Weight 140.22 g/mol [1] 98.14 g/mol 112.17 g/mol [2]

Appearance Not available Colorless liquid
Water-white to pale

yellow liquid[2]

Odor Not available Not available Acetone-like odor[2]

Boiling Point Not available 139 °C ~165 °C

Flash Point Not available 26 °C ~57 °C[2]

Density Not available 0.913 g/mL 0.925 g/mL

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 2-
Methylcyclooctanone.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling to determine the appropriate PPE. The

following are general recommendations:
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Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of

potential splashing, additional protective clothing may be necessary.

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground all equipment when transferring large quantities to prevent static discharge.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Store away from sources of ignition.

Emergency Procedures
First-Aid Measures
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Table 3: First-Aid Measures for 2-Methylcyclooctanone

Exposure Route First-Aid Procedure

Ingestion

If swallowed, call a poison control center or

doctor immediately for treatment advice. Have

person sip a glass of water if able to swallow.

Do not induce vomiting unless told to do so by

the poison control center or doctor. Do not give

anything by mouth to an unconscious person.

Eye Contact

Hold eye open and rinse slowly and gently with

water for 15-20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then

continue rinsing eye. Call a poison control

center or doctor for treatment advice.

Skin Contact

Take off contaminated clothing. Rinse skin

immediately with plenty of water for 15-20

minutes. Call a poison control center or doctor

for treatment advice.

Inhalation

Move person to fresh air. If person is not

breathing, call 911 or an ambulance, then give

artificial respiration, preferably by mouth-to-

mouth, if possible. Call a poison control center

or doctor for further treatment advice.

Fire-Fighting Measures
While the flammability of 2-Methylcyclooctanone is not specifically documented, it is prudent

to treat it as a flammable liquid, similar to other cyclic ketones.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Vapors may be heavier than air and can travel to a source of ignition and

flash back. Containers may explode when heated.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE. Eliminate

all ignition sources.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.

Toxicological Information
Detailed toxicological studies on 2-Methylcyclooctanone are not publicly available. The GHS

classification indicates acute oral toxicity.[1]

Table 4: Acute Toxicity Data for 2-Methylcyclooctanone

Route Species Value Classification

Oral Not available No data available
Harmful if

swallowed[1]

Dermal Not available No data available Not classified

Inhalation Not available No data available Not classified

Experimental Protocols (General Guidance)
Specific experimental protocols for the safe handling of 2-Methylcyclooctanone are not

available. The following are general protocols that should be adapted based on the specific

experimental conditions.
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Protocol for Dispensing and Weighing
Perform a risk assessment for the specific quantity and procedure.

Ensure a calibrated and certified chemical fume hood is used.

Gather all necessary equipment, including appropriate PPE, spill kit, and waste container.

Place an analytical balance inside the fume hood or use a tared, sealed container for

weighing outside the hood.

Slowly dispense the required amount of 2-Methylcyclooctanone into a suitable container.

Clean any minor drips or spills immediately with an appropriate absorbent material.

Seal the container and the stock bottle.

Decontaminate the work area.

Dispose of contaminated materials in a designated hazardous waste container.

Protocol for a Small Spill (in a fume hood)
Alert others in the immediate area.

If safe to do so, contain the spill with absorbent pads or granules.

Wearing appropriate PPE, absorb the spilled material.

Place the contaminated absorbent material into a sealed, labeled hazardous waste

container.

Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

Place all contaminated cleaning materials into the hazardous waste container.

Document the spill and the cleanup procedure.
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Preparation Handling

Cleanup & Disposal

Risk Assessment Gather PPE Prepare Fume Hood Dispense Chemical Perform Experiment Store Securely

Decontaminate Work Area Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Methylcyclooctanone.
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Spill Occurs

Evacuate Area

Alert Supervisor & EH&S

Don PPE

Contain Spill

Absorb Material

Clean & Decontaminate

Dispose of Waste

Document Incident

Click to download full resolution via product page

Caption: Emergency response protocol for a 2-Methylcyclooctanone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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